Cas no 53678-66-3 (1-(prop-2-yn-1-yl)azepane)

• Product Name: 1-(prop-2-yn-1-yl)azepane
• CAS No: 53678-66-3
• MF: C₉H₁₅N
• MW: 137.222102403641
• MDL: MFCD14631424
• CID: 1583027
• PubChem ID: 12688821
• Update Time: 2025-04-21

1-(prop-2-yn-1-yl)azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, hexahydro-1-(2-propynyl)-
• 1-(prop-2-yn-1-yl)azepane
• AKOS009027775
• 53678-66-3
• ZGDDMEFVIIIJBM-UHFFFAOYSA-N
• F70356
• SCHEMBL229010
• CS-0264687
• EN300-93868
• Z103702314
• N-propargylperhydroazepine
• 1-prop-2-ynylazepane

• MDL： MFCD14631424
• Inchi： 1S/C9H15N/c1-2-7-10-8-5-3-4-6-9-10/h1H,3-9H2
• InChI Key： ZGDDMEFVIIIJBM-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCCCCC1

Computed Properties

• Exact Mass: 137.12055
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24